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Compound Name: Glysperin B

Cat. No.: B15566596 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
(-)-Glycybridin B is a natural product that has garnered interest within the scientific community

due to its potential as a microtubule-targeting agent.[1] Microtubule dynamics are a critical

aspect of cell division, making them a key target for anticancer therapies.[1] This document

provides detailed protocols for the total synthesis of (-)-Glycybridin B, based on the first

reported asymmetric total synthesis, and explores potential derivatization strategies to facilitate

structure-activity relationship (SAR) studies and the development of novel therapeutic leads.

Total Synthesis of (-)-Glycybridin B
The asymmetric total synthesis of (-)-Glycybridin B can be accomplished via a five-step route

starting from commercially available precursors. The overall synthetic workflow is depicted

below.
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Total Synthesis of (-)-Glycybridin B

Start Step 1: Chalcone Formation
Aldol Condensation

Step 2: Asymmetric Epoxidation Step 3: Epoxide Opening Step 4: Ortho-Prenylation Step 5: Deprotection (-)-Glycybridin B

Potential Derivatization Sites of (-)-Glycybridin B
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Proposed Mechanism of Action of (-)-Glycybridin B
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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